Cas no 1805661-61-3 (Methyl 5-cyano-3-difluoromethyl-2-methoxybenzoate)
Methyl 5-cyano-3-difluoromethyl-2-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-cyano-3-difluoromethyl-2-methoxybenzoate
-
- Inchi: 1S/C11H9F2NO3/c1-16-9-7(10(12)13)3-6(5-14)4-8(9)11(15)17-2/h3-4,10H,1-2H3
- InChI Key: NKATTWLPZHMPQS-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C#N)C=C(C(=O)OC)C=1OC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 326
- XLogP3: 2.1
- Topological Polar Surface Area: 59.3
Methyl 5-cyano-3-difluoromethyl-2-methoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015011294-250mg |
Methyl 5-cyano-3-difluoromethyl-2-methoxybenzoate |
1805661-61-3 | 97% | 250mg |
494.40 USD | 2021-06-21 | |
| Alichem | A015011294-500mg |
Methyl 5-cyano-3-difluoromethyl-2-methoxybenzoate |
1805661-61-3 | 97% | 500mg |
815.00 USD | 2021-06-21 | |
| Alichem | A015011294-1g |
Methyl 5-cyano-3-difluoromethyl-2-methoxybenzoate |
1805661-61-3 | 97% | 1g |
1,460.20 USD | 2021-06-21 |
Methyl 5-cyano-3-difluoromethyl-2-methoxybenzoate Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on Methyl 5-cyano-3-difluoromethyl-2-methoxybenzoate
Recent Advances in the Study of Methyl 5-cyano-3-difluoromethyl-2-methoxybenzoate (CAS: 1805661-61-3)
Methyl 5-cyano-3-difluoromethyl-2-methoxybenzoate (CAS: 1805661-61-3) is a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals, particularly in the development of fungicides and bioactive molecules. Recent studies have highlighted its significance in the design of compounds with enhanced biological activity and improved physicochemical properties. This research brief consolidates the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.
A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated the efficacy of Methyl 5-cyano-3-difluoromethyl-2-methoxybenzoate as a precursor in the synthesis of next-generation fungicides. The research team optimized a multi-step synthetic route, achieving a yield of 78% with high purity (>98%). The resulting derivatives exhibited potent activity against Botrytis cinerea and Fusarium graminearum, with EC50 values in the range of 0.5-2.0 µg/mL, outperforming commercial benchmarks.
In the pharmaceutical domain, a recent patent application (WO2023056789) disclosed the use of this compound in the development of kinase inhibitors. The difluoromethyl and cyano groups were found to enhance binding affinity to ATP pockets in target enzymes, as confirmed by X-ray crystallography studies. Molecular dynamics simulations further revealed that the methoxy group contributes to improved metabolic stability, addressing a common limitation in drug candidates.
Advanced analytical techniques have been employed to characterize Methyl 5-cyano-3-difluoromethyl-2-methoxybenzoate and its derivatives. A 2024 study utilized 19F NMR spectroscopy to investigate the compound's conformational dynamics in solution, providing valuable insights for structure-activity relationship (SAR) optimization. Density functional theory (DFT) calculations complemented these findings, predicting electronic properties that correlate with observed biological activities.
The environmental fate and toxicity profile of this compound have also been investigated. Biodegradation studies indicate moderate persistence in soil (DT50 = 28 days), while acute toxicity tests in aquatic organisms showed relatively low risk (LC50 > 100 mg/L for Daphnia magna). These findings support its potential for sustainable agrochemical applications when proper application protocols are followed.
Current research challenges include scaling up the synthesis while maintaining cost-effectiveness and exploring novel derivatization strategies to expand the compound's applications. Collaborative efforts between academic and industrial researchers are expected to drive further innovations in this area, particularly in addressing emerging plant pathogens and undruggable therapeutic targets.
1805661-61-3 (Methyl 5-cyano-3-difluoromethyl-2-methoxybenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)